![molecular formula C22H25N3O B295928 (5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one](/img/structure/B295928.png)
(5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one, also known as BMPI, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. BMPI belongs to the class of imidazolone derivatives and has been shown to exhibit promising biological activities, including anti-cancer, anti-inflammatory, and anti-bacterial properties.
Mechanism of Action
The mechanism of action of (5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one is still not fully understood, but it is believed to involve the inhibition of key enzymes and signaling pathways involved in cell growth and inflammation. This compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs), which play a crucial role in cell cycle progression. This compound has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and immunity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects, including the induction of apoptosis, cell cycle arrest, and the inhibition of angiogenesis. This compound has also been found to modulate the expression of various genes involved in cancer progression and inflammation. In addition, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-alpha.
Advantages and Limitations for Lab Experiments
One of the main advantages of (5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one is its potent biological activity, which makes it a promising candidate for the development of new drugs. This compound is also relatively easy to synthesize and can be produced in large quantities. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. In addition, more research is needed to fully understand the safety and toxicity profile of this compound before it can be used in clinical trials.
Future Directions
There are several future directions for research on (5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one, including the development of new analogs with improved solubility and potency. This compound could also be tested in combination with other drugs to enhance its therapeutic effects. In addition, more research is needed to understand the mechanism of action of this compound and its potential applications in other fields, such as neurodegenerative diseases and infectious diseases. Overall, this compound holds great promise as a potential therapeutic agent and warrants further investigation.
Synthesis Methods
The synthesis of (5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one involves the condensation of 4-methylbenzaldehyde with pentylamine to form the corresponding imine, which is then cyclized with glycine to produce the imidazolone derivative. The reaction is carried out under reflux conditions in the presence of a suitable catalyst. The yield of this compound can be improved by optimizing the reaction conditions and using high-quality starting materials.
Scientific Research Applications
(5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one has been extensively studied for its potential therapeutic applications in various fields of medicine. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and cell cycle arrest. This compound has also been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis. In addition, this compound has shown antibacterial activity against a range of pathogenic bacteria, including Staphylococcus aureus and Escherichia coli.
Properties
Molecular Formula |
C22H25N3O |
---|---|
Molecular Weight |
347.5 g/mol |
IUPAC Name |
(5Z)-5-benzylidene-3-(4-methylphenyl)-2-(pentylamino)imidazol-4-one |
InChI |
InChI=1S/C22H25N3O/c1-3-4-8-15-23-22-24-20(16-18-9-6-5-7-10-18)21(26)25(22)19-13-11-17(2)12-14-19/h5-7,9-14,16H,3-4,8,15H2,1-2H3,(H,23,24)/b20-16- |
InChI Key |
JTTAVTJCUPGWJT-SILNSSARSA-N |
Isomeric SMILES |
CCCCCNC1=N/C(=C\C2=CC=CC=C2)/C(=O)N1C3=CC=C(C=C3)C |
SMILES |
CCCCCNC1=NC(=CC2=CC=CC=C2)C(=O)N1C3=CC=C(C=C3)C |
Canonical SMILES |
CCCCCNC1=NC(=CC2=CC=CC=C2)C(=O)N1C3=CC=C(C=C3)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.